N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• IUPAC Name: N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C25H34N4O4S/c1-27-10-12-29(13-11-27)23(20-5-7-22-19(16-20)4-3-9-28(22)2)18-26-34(30,31)21-6-8-24-25(17-21)33-15-14-32-24/h5-8,16-17,23,26H,3-4,9-15,18H2,1-2H3
• InChI Key: VOTVHIHPNSXZTE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNS(=O)(=O)C2=CC3=C(C=C2)OCCO3)C4=CC5=C(C=C4)N(CCC5)C
• Molecular Formula: C25H34N4O4S
• Molecular Weight: 486.6 g/mol

Description

N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide is a useful research compound. Its molecular formula is C25H34N4O4S and its molecular weight is 486.63. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Screening

The synthesis of ethylated sulfonamides incorporating a 1,4-benzodioxane moiety has been explored, leading to compounds exhibiting promising biological activities. Specifically, these compounds have shown significant inhibitory effects against enzymes like lipoxygenase and moderate inhibition towards acetylcholinesterase and butyrylcholinesterase. Additionally, some derivatives demonstrated antibacterial properties against various bacterial strains, highlighting their potential in medicinal chemistry and drug development processes (M. Irshad et al., 2016).

Enzyme Inhibitory Potential

Further research into new sulfonamides with benzodioxane and acetamide moieties aimed to investigate their enzyme inhibitory potential. This study synthesized a series of compounds evaluated for their inhibitory activities against α-glucosidase and acetylcholinesterase (AChE). The findings indicated substantial inhibitory activity against yeast α-glucosidase and weaker activity against AChE, suggesting their potential use in therapeutic applications targeting these enzymes (M. Abbasi et al., 2019).

Antimicrobial and Hemolytic Activities

A pharmacological evaluation of new sulfonamides derivatives based on 1,4-benzodioxane revealed their moderate activity against butyrylcholinesterase and acetylcholinesterase, with a significant activity observed against the lipoxygenase enzyme. The antimicrobial and hemolytic activities of these compounds were also investigated, indicating their proficient antimicrobial activities and potential therapeutic utility (M. Irshad, 2018).

Molecular Docking Studies

In addition to experimental studies, molecular docking has been employed to predict the interaction between synthesized sulfonamides and target enzymes such as lipoxygenase, butyrylcholinesterase, and acetylcholinesterase. These studies aim to understand the molecular basis of the inhibitory activity, which is crucial for the rational design of more potent inhibitors targeting these enzymes (M. Irshad et al., 2019).